Cas no 2573-30-0 (Ethyl 2-(3-fluorophenyl)aminoacetate)

• Product Name: Ethyl 2-(3-fluorophenyl)aminoacetate
• CAS No: 2573-30-0
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 290117
• PubChem ID: 302635
• Update Time: 2025-07-22

Ethyl 2-(3-fluorophenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(3-fluorophenyl)-, ethyl ester
• ethyl 2-(3-fluoroanilino)acetate
• 2-(3-Fluoranilino)-essigsaeureethylester
• N-<3-Fluor-phenyl>-glycin-aethylester
• 2573-30-0
• BS-32189
• NSC-190317
• CS-0209776
• NSC190317
• EN300-6511154
• SCHEMBL8819532
• CAA57330
• AKOS000254130
• ETHYL 2-[(3-FLUOROPHENYL)AMINO]ACETATE
• DTXSID40307166
• ETHYL2-[(3-FLUOROPHENYL)AMINO]ACETATE
• G72632
• XH1016
• Ethyl 2-(3-fluorophenyl)aminoacetate

• Inchi： 1S/C10H12FNO2/c1-2-14-10(13)7-12-9-5-3-4-8(11)6-9/h3-6,12H,2,7H2,1H3
• InChI Key： LLSZRAXUTMQVIF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NCC(=O)OCC

Computed Properties

• Exact Mass: 197.08500
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 1.87370

Additional information on Ethyl 2-(3-fluorophenyl)aminoacetate

Comprehensive Guide to Glycine, N-(3-fluorophenyl)-, ethyl ester (CAS No. 2573-30-0): Properties, Applications, and Market Insights

Glycine, N-(3-fluorophenyl)-, ethyl ester (CAS No. 2573-30-0) is a specialized fluorinated amino acid derivative gaining attention in pharmaceutical and biochemical research. This compound, also known as ethyl 3-fluoro-N-phenylglycinate, features a unique molecular structure combining a fluorophenyl group with an ethyl ester moiety, making it valuable for various synthetic applications.

The growing interest in fluorinated compounds stems from their enhanced bioavailability and metabolic stability compared to non-fluorinated analogs. Researchers particularly value Glycine, N-(3-fluorophenyl)-, ethyl ester for its role as a building block in drug discovery, especially in developing CNS-targeting therapeutics and enzyme inhibitors. Its moderate lipophilicity and hydrogen bonding capacity make it suitable for optimizing drug-like properties in lead compounds.

From a synthetic chemistry perspective, CAS 2573-30-0 serves as a versatile intermediate for constructing more complex heterocyclic systems. The ethyl ester group provides excellent handle for further transformations, while the 3-fluorophenyl substitution influences electronic properties and binding interactions. Recent publications highlight its use in preparing fluoro-containing peptidomimetics and small molecule modulators of biological targets.

The pharmaceutical industry's focus on precision medicine and targeted therapies has increased demand for specialized intermediates like N-(3-fluorophenyl)glycine ethyl ester. Analytical studies demonstrate its stability under various conditions, with the fluorine atom providing distinct advantages in PET tracer development and metabolic pathway studies. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications.

Manufacturers typically supply Glycine, N-(3-fluorophenyl)-, ethyl ester as a high-purity crystalline solid or solution. Quality control emphasizes HPLC purity verification and residual solvent analysis. The compound's structure-activity relationships continue to be explored in medicinal chemistry programs, particularly for neurological and inflammatory indications where fluorine substitution patterns significantly impact biological activity.

Emerging applications include its use in developing fluorescent probes and bioconjugation reagents. The 3-fluorophenyl glycine derivative shows promise in proteomics research and chemical biology tools development. Researchers appreciate its balanced properties between polarity and permeability, making it valuable for blood-brain barrier penetration studies and neuropeptide analog design.

Market analysts note steady growth in the fluorinated building blocks sector, with CAS 2573-30-0 maintaining consistent demand from contract research organizations and academic laboratories. The compound's synthetic versatility and structural features position it as important material for innovative drug development approaches, particularly in areas like neurodegenerative disease research and GPCR-targeted therapeutics.

Environmental and safety assessments indicate ethyl N-(3-fluorophenyl)glycinate requires standard laboratory handling procedures. While not classified as hazardous, proper personal protective equipment should be used during manipulation. The compound's ecological impact profile appears favorable compared to many halogenated compounds, though specific disposal should follow institutional guidelines for fluorinated organic compounds.

Future research directions for Glycine, N-(3-fluorophenyl)-, ethyl ester include exploring its potential in asymmetric synthesis and catalyzed transformations. The chiral variants of this scaffold may offer new opportunities in stereoselective drug development. Additionally, its incorporation into metal-organic frameworks and functional materials represents an emerging area of investigation beyond traditional pharmaceutical applications.

For researchers sourcing 2573-30-0, key considerations include supplier reliability, batch-to-batch consistency, and analytical documentation. The compound's structure-property relationships make it particularly valuable for medicinal chemistry optimization programs, where subtle modifications can significantly influence pharmacokinetic parameters and target engagement profiles of candidate molecules.